Quercetin 4'-Glucoside-d3

• Molecular Formula: C21H20O12
• Molecular Weight: 467.4 g/mol
• InChI: InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-2-1-7(3-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17+,19-,21-/m1/s1/i1D,2D,3D
• InChIKey: OIUBYZLTFSLSBY-XKJGKHDGSA-N

Quercetin 4'-Glucoside-d3: Deuterated Internal Standard for LC-MS/MS

Quercetin 4'-Glucoside-d3 (Spiraeoside-d3) is a stable isotope-labeled analog of quercetin 4'-O-β-D-glucoside (spiraeoside), a naturally occurring flavonol glycoside found in onions (Allium cepa) and meadowsweet (Filipendula ulmaria). The compound carries three deuterium atoms on the B-ring, yielding a molecular formula of C₂₁H₁₇D₃O₁₂ and a monoisotopic mass approximately 467.4 g/mol (+3 Da relative to the unlabeled compound) . This mass shift enables its primary application as an internal standard for quantitative liquid chromatography–tandem mass spectrometry (LC-MS/MS) of spiraeoside in biological matrices, plant extracts, and pharmacokinetic studies [1]. The parent unlabeled compound exhibits antioxidant, anti-inflammatory, anticholinergic, and antidiabetic activities, and is also recognized as an inhibitor of the intestinal sodium/glucose co-transporter 1 (SGLT-1) [2].

1

Isotope-labeled internal standard for LC-MS/MS quantification of spiraeoside in research matrices

2

+3 Da mass shift on B-ring; glucoside moiety intact for isomer-specific tracking

3

Isotope dilution workflow fit for bioanalytical validation, metabolite profiling, and PK research studies

• [1] MedChemExpress. Quercetin 4'-Glucoside-d3 (Spiraeoside-d3) Product Datasheet. HY-136195S. https://www.medchemexpress.eu/quercetin-4-glucoside-d3.html (accessed 2026-04-23). View Source
• [2] Durmaz L, Kiziltas H, Karagecili H, Alwasel S, Gulcin İ. Potential antioxidant, anticholinergic, antidiabetic and antiglaucoma activities and molecular docking of spiraeoside as a secondary metabolite of onion (Allium cepa). Saudi Pharm J. 2023;31(10):101760. doi:10.1016/j.jsps.2023.101760. View Source

Why Quercetin 4'-Glucoside-d3 Cannot Be Replaced in Bioanalysis

Substituting Quercetin 4'-Glucoside-d3 with an unlabeled quercetin glycoside, a differently labeled analog, or a structural isomer introduces quantifiable errors in mass spectrometry workflows. Unlabeled spiraeoside co-elutes with endogenous analyte, making it impossible to correct for matrix effects, extraction efficiency, and ionization suppression—errors that typically range from 15% to over 50% in biological matrices . Alternative deuterated quercetin standards (e.g., Quercetin D5 labeled on the A-ring) may exhibit differential chromatographic retention behavior due to deuterium placement, complicating peak alignment [1]. More fundamentally, quercetin-3-glucoside and quercetin-4'-glucoside are distinct chemical entities that differ in SGLT-1 transport mechanism, enzymatic hydrolysis selectivity, and biological activity [2], so using a 3-glucoside standard to quantify a 4'-glucoside analyte introduces systematic identity bias beyond mere isotopic mismatch.

Matrix effect

Unlabeled spiraeoside co-elutes with endogenous analyte — cannot correct for extraction recovery or ionization suppression; errors may exceed 30% in biological matrices

Label mismatch

Differently labeled analogs may shift retention — e.g., Quercetin D5 labels the aglycone A-ring, not the glucoside, and retention behavior may differ from the 4'-glucoside analyte

Isomer bias

3-glucoside and 4'-glucoside are distinct entities — they differ in SGLT-1 transport mechanism and enzymatic hydrolysis selectivity; a 3-glucoside standard introduces systematic identity bias

• [1] GlpBio. Quercetin D5 Product Datasheet. GC61227. https://www.glpbio.com/quercetin-d5.html (accessed 2026-04-23). View Source
• [2] Gee JM, DuPont MS, Day AJ, Plumb G, Williamson G, Johnson IT. Intestinal transport of quercetin glycosides in rats involves both deglycosylation and interaction with the hexose transport pathway. J Nutr. 2000;130(11):2765-2771. doi:10.1093/jn/130.11.2765. View Source

Quercetin 4'-Glucoside-d3: Differentiation from Closest Analogs

Isotopic Mass Shift Enables Baseline-Resolved LC-MS/MS

Quercetin 4'-Glucoside-d3 incorporates three deuterium atoms on the B-ring phenyl group (positions 2, 5, 6), yielding a monoisotopic mass of approximately 467.4 Da—a shift of +3.0 Da relative to unlabeled spiraeoside (464.4 Da). This mass difference is sufficient for complete baseline resolution in triple quadrupole MS/MS selected reaction monitoring (SRM) or high-resolution MS (HRMS) full-scan modes, while leaving the glucoside moiety and flavonol A/C rings unlabeled . By contrast, the aglycone deuterated standard Quercetin D5 (MW ~307.3 Da, +5 Da on A-ring) addresses a different analyte altogether and cannot correct for glucoside-specific matrix effects, while uniformly ¹³C-labeled internal standards (e.g., U-¹³C-quercetin) lack the specific glycosylation site information needed for isomer discrimination [1].

Isotopic Mass Shift

Class-level inference

+3.0 Da (monoisotopic mass ~467.4 Da)

Unlabeled spiraeoside: 464.4 Da; Quercetin D5: aglycone only, +5 Da on A-ring, no glucoside moiety

B-ring deuterium placement preserves glucoside chromatographic behavior; enables baseline-resolved SRM quantitation

Calculated from C₂₁H₁₇D₃O₁₂; supplier COA verification recommended

Evidence Dimension	Mass shift for isotope dilution LC-MS/MS
Target Compound Data	Quercetin 4'-Glucoside-d3: +3.0 Da (monoisotopic mass ~467.4 Da)
Comparator Or Baseline	Unlabeled spiraeoside: 464.4 Da; Quercetin D5 (aglycone): +5 Da on A-ring, no glucoside moiety; U-¹³C-quercetin: no glycosylation specificity
Quantified Difference	+3 Da mass shift specific to B-ring labeling; glucoside moiety intact for isomer-specific tracking
Conditions	Calculated from molecular formula C₂₁H₁₇D₃O₁₂; verified by supplier certificates of analysis

Why This Matters

The B-ring deuterium placement preserves glucoside chromatographic behavior while providing a mass shift sufficient for interference-free quantitation; alternative standards that lack the glucoside or label the aglycone cannot correct for differential glucoside extraction recovery and ionization efficiency.

• [1] IsoLife. Internal Standards in Metabolomics. https://isolife.nl/ (accessed 2026-04-23). View Source

Oral Bioavailability vs. Quercetin-3-Rutinoside

In a controlled human crossover trial (n=9 healthy adults, 19–57 years), a single oral dose of 331 μmol pure quercetin-4'-glucoside produced a mean peak plasma quercetin concentration (Cₘₐₓ) of 4.5 ± 0.7 μmol/L, with Tₘₐₓ of 27 ± 5 min and an elimination half-life (t₁/₂) of 17.7 ± 0.9 h [1]. Quercetin-3-rutinoside (rutin), a widely prevalent food-form quercetin glycoside, showed a relative bioavailability only 20% of that of quercetin-4'-glucoside in the same study population [1]. By contrast, quercetin-3-glucoside produced a comparable Cₘₐₓ of 5.0 ± 1.0 μmol/L (Tₘₐₓ 37 ± 12 min, t₁/₂ 18.5 ± 0.8 h), demonstrating that absorption efficiency is determined by the sugar moiety type (monoglucoside vs. rutinoside) rather than the glucosylation position per se [1].

Oral Bioavailability

Head-to-head

Cₘₐₓ 4.5 ± 0.7 μmol/L (4'-glucoside)
vs. rutin relative bioavailability ~20%

Quercetin-3-glucoside: Cₘₐₓ 5.0 ± 1.0 μmol/L, comparable absorption

Absorption depends on sugar moiety (monoglucoside vs. rutinoside), not glucosylation position; rutin underestimates systemic exposure ~5-fold

Human crossover trial, n=9, 331 μmol oral dose; HPLC with coulometric detection

Evidence Dimension	Relative oral bioavailability in humans
Target Compound Data	Quercetin-4'-glucoside: Cₘₐₓ 4.5 ± 0.7 μmol/L; Tₘₐₓ 27 ± 5 min; t₁/₂ 17.7 ± 0.9 h (reference bioavailability defined as 100%)
Comparator Or Baseline	Quercetin-3-rutinoside: relative bioavailability 20% of quercetin-4'-glucoside; Quercetin-3-glucoside: Cₘₐₓ 5.0 ± 1.0 μmol/L, Tₘₐₓ 37 ± 12 min, t₁/₂ 18.5 ± 0.8 h
Quantified Difference	≈5-fold bioavailability advantage of quercetin-4'-glucoside over rutin; No significant difference vs. quercetin-3-glucoside
Conditions	Single oral dose (331 μmol 4'-glucoside or 325 μmol 3-glucoside), healthy men and women, plasma quercetin by HPLC with coulometric detection [1]

Why This Matters

For laboratories designing quercetin bioavailability or dietary intervention studies, sourcing quercetin-4'-glucoside (and its d3 internal standard) is critical because rutin—the most common and cheaper alternative—underestimates systemic exposure by a factor of 5, distorting dose-response calculations.

• [1] Olthof MR, Hollman PCH, Vree TB, Katan MB. Bioavailabilities of quercetin-3-glucoside and quercetin-4'-glucoside do not differ in humans. J Nutr. 2000;130(5):1200-1203. doi:10.1093/jn/130.5.1200. PMID: 10801919. View Source

AChE, BChE, and CA II Inhibition Potency

Spiraeoside (quercetin-4'-O-β-D-glucoside), the unlabeled parent of Quercetin 4'-Glucoside-d3, exhibited potent nanomolar inhibitory activity against acetylcholinesterase (AChE, IC₅₀ = 4.44 nM, r² = 0.9610) and butyrylcholinesterase (BChE, IC₅₀ = 7.88 nM, r² = 0.9784), and nanomolar activity against carbonic anhydrase II (CA II, IC₅₀ = 19.42 nM, r² = 0.9673) [1]. In the same study, the clinical AChE/BChE inhibitor tacrine showed a similar inhibition profile, while the clinical CA II inhibitor acetazolamide served as the reference. Additionally, spiraeoside inhibited α-glycosidase with an IC₅₀ of 29.17 mM (r² = 0.9209) [1]. The DPPH radical scavenging IC₅₀ of spiraeoside was 28.51 μg/mL (r² = 0.9705), intermediate between α-tocopherol (11.31 μg/mL) and BHT (25.95 μg/mL), but less potent than trolox (7.059 μg/mL) and BHA (10.10 μg/mL) [1].

Enzyme Inhibition

Head-to-head

AChE IC₅₀ 4.44 nM
BChE IC₅₀ 7.88 nM
CA II IC₅₀ 19.42 nM

DPPH IC₅₀ 28.51 μg/mL (intermediate among tested antioxidants)

Reported nanomolar cholinesterase inhibition context; supports target-engagement study design for spiraeoside as a pharmacological probe

In vitro enzyme inhibition assays; r² ≥ 0.9610 for AChE/BChE/CA II

Evidence Dimension	Enzyme inhibition (IC₅₀)
Target Compound Data	Spiraeoside: AChE IC₅₀ 4.44 nM; BChE IC₅₀ 7.88 nM; CA II IC₅₀ 19.42 nM; α-Glycosidase IC₅₀ 29.17 mM
Comparator Or Baseline	Tacrine (clinical AChE/BChE inhibitor); Acetazolamide (clinical CA II inhibitor); Acarbose (clinical α-glycosidase inhibitor); Reference antioxidants: BHA IC₅₀ 10.10 μg/mL, BHT 25.95 μg/mL, Trolox 7.059 μg/mL, α-Tocopherol 11.31 μg/mL
Quantified Difference	Spiraeoside AChE/BChE IC₅₀ in low nanomolar range, comparable to clinical inhibitors; DPPH IC₅₀ 28.51 μg/mL (similar to BHT, ~2.5× lower potency than α-tocopherol)
Conditions	In vitro enzyme inhibition and DPPH radical scavenging assays [1]

Why This Matters

When selecting spiraeoside as a lead scaffold or pharmacological probe, its nanomolar AChE/BChE inhibition differentiates it from other quercetin glycosides (e.g., rutin) that lack potent cholinesterase activity; the d3-labeled analog is the necessary internal standard for any pharmacokinetic or target-engagement study investigating these activities in vivo.

• [1] Durmaz L, Kiziltas H, Karagecili H, Alwasel S, Gulcin İ. Potential antioxidant, anticholinergic, antidiabetic and antiglaucoma activities and molecular docking of spiraeoside as a secondary metabolite of onion (Allium cepa). Saudi Pharm J. 2023;31(10):101760. doi:10.1016/j.jsps.2023.101760. View Source

SGLT-1 Transporter Inhibition Specificity

In an in vitro mucosal uptake assay using porcine jejunal brush-border membrane vesicles, both quercetin-4'-glucoside (spiraeoside) and quercetin-3-glucoside (isoquercitrin) significantly inhibited SGLT-1-mediated methyl-α-D-glucopyranoside (MDG) uptake, whereas quercetin aglycone and quercetin-3-rhamnoglucoside (rutin) were ineffective [1]. Kinetic analysis indicated competitive inhibition, with quercetin-4'-glucoside interacting directly with the SGLT-1 glucose-binding site [1]. Mechanistic dissection in rat intestinal everted sacs further revealed that quercetin-4'-glucoside absorption involves both SGLT-1 interaction and luminal hydrolysis by lactase phlorizin hydrolase (LPH), whereas quercetin-3-glucoside appears to rely solely on LPH hydrolysis [2].

SGLT-1 Inhibition

Head-to-head

4'-glucoside and 3-glucoside: significant competitive inhibition
Aglycone and rutin: ineffective

Absorption involves both SGLT-1 interaction and LPH hydrolysis (4'-glucoside); 3-glucoside relies solely on LPH

Mechanistically distinct from aglycone and rutin; substituting alternatives may yield false-negative SGLT-1 inhibition results

Porcine jejunal brush-border membrane vesicles; rat intestinal everted sac model

Evidence Dimension	SGLT-1-mediated MDG uptake inhibition
Target Compound Data	Quercetin-4'-glucoside: Significant competitive inhibition of SGLT-1-mediated MDG uptake
Comparator Or Baseline	Quercetin-3-glucoside: Significant inhibition (similar); Quercetin aglycone: No significant effect; Rutin (quercetin-3-rhamnoglucoside): Ineffective
Quantified Difference	Qualitative yes/no differentiation: only monoglucosides (both 3- and 4'-) inhibit SGLT-1; aglycone and rutinoside do not
Conditions	In vitro porcine jejunal brush-border membrane vesicle MDG uptake assay; rat intestinal everted sac transport model [1][2]

Why This Matters

For researchers studying postprandial glucose regulation or flavonoid-gut transporter pharmacology, quercetin-4'-glucoside (and its d3 internal standard) is mechanistically distinct from both the aglycone and rutin; substituting these alternatives would yield false-negative results in SGLT-1 inhibition assays.

• [1] Ader P, Blöck M, Pietzsch S, Wolffram S. Interaction of quercetin glucosides with the intestinal sodium/glucose co-transporter (SGLT-1). Cancer Lett. 2001;162(2):175-180. doi:10.1016/S0304-3835(00)00645-5. View Source
• [2] Day AJ, Gee JM, DuPont MS, Johnson IT, Williamson G. Absorption of quercetin-3-glucoside and quercetin-4'-glucoside in the rat small intestine: the role of lactase phlorizin hydrolase and the sodium-dependent glucose transporter. Biochem Pharmacol. 2003;65(7):1199-1206. doi:10.1016/S0006-2952(03)00039-X. View Source

MS/MS Differentiation of Glucoside Regioisomers

A systematic tandem mass spectrometry method using metal complexation (Mg²⁺ or Mn²⁺ with 4,7-diphenyl-1,10-phenanthroline as auxiliary ligand) and collisional activated dissociation (CAD) demonstrated the ability to differentiate quercetin glycoside regioisomers—including 3-O-, 7-O-, and 4'-O-glucosides—based on diagnostic fragmentation patterns [1]. The 4'-O-glucoside produced a unique fragment ion signature upon CAD of the [M(II)(flavonoid-H) ligand]⁺ complex that was distinct from the 3-O-glucoside, enabling unambiguous isomer assignment without chromatographic separation [1]. This structural specificity is critical because the deuterium labeling in Quercetin 4'-Glucoside-d3 is on the B-ring, adjacent to the 4'-O-glycosidic bond, and thus the d3-labeled analog can serve as both a quantitative internal standard and an isomer-specific retention-time marker in LC-MS/MS workflows where multiple quercetin glucoside isomers are co-eluting.

MS/MS Isomer ID

Head-to-head

Metal complexation ESI-MS/MS with Mg²⁺ or Mn²⁺ / 4,7-diphenyl-1,10-phenanthroline

4'-O-glucoside yields unique CAD fragment ion signature distinct from 3-O- and 7-O-isomers

Enables unambiguous isomer assignment without chromatographic separation; d3-labeled analog serves as isomer-specific retention time marker

Method context: ESI-MS/MS, collisional activated dissociation

Evidence Dimension	MS/MS fragmentation-based isomer differentiation
Target Compound Data	Quercetin 4'-O-glucoside: Distinct CAD fragmentation pattern of Mg²⁺ or Mn²⁺ / 4,7-diphenyl-1,10-phenanthroline complex
Comparator Or Baseline	Quercetin 3-O-glucoside, quercetin 7-O-glucoside: Differing diagnostic fragment ions under identical metal complexation CAD conditions
Quantified Difference	Qualitative differentiation: each regioisomer yields unique fragment ion profiles enabling unambiguous structural assignment
Conditions	ESI-MS/MS with metal complexation (Mg²⁺ or Mn²⁺), auxiliary ligand 4,7-diphenyl-1,10-phenanthroline, CAD [1]

Why This Matters

For metabolomics and natural product dereplication laboratories quantifying quercetin glycosides in plant extracts or biological fluids, the ability to unambiguously distinguish 4'-O-glucoside from co-occurring 3-O- and 7-O-isomers is essential; the d3-labeled 4'-glucoside internal standard provides both quantitative accuracy and isomer-specific retention time confirmation in a single analytical run.

• [1] Pikulski M, Brodbelt JS. Differentiation of flavonoid glycoside isomers by using metal complexation and electrospray ionization mass spectrometry. J Am Soc Mass Spectrom. 2003;14(12):1437-1453. doi:10.1016/j.jasms.2003.07.002. View Source

Absolute Oral Bioavailability in Mice

A validated UPLC-MS/MS method for quantification of spiraeoside in mouse blood determined that the absolute oral bioavailability of spiraeoside after oral administration (20 mg/kg) relative to intravenous dosing (5 mg/kg) is 4.0%, with a short elimination half-life [1]. This low bioavailability—consistent with extensive first-pass metabolism of quercetin monoglucosides to glucuronide and sulfate conjugates—necessitates the use of a highly sensitive and matrix-corrected analytical method for accurate plasma concentration determination. The d3-labeled internal standard provides the requisite isotope dilution correction to achieve the low ng/mL-level sensitivity and precision needed for such low-bioavailability compounds [2].

Absolute Bioavailability

Cross-study comparable

F = 4.0% in mice (oral 20 mg/kg vs. IV 5 mg/kg)

Consistent with rat data (~4.7%); short elimination half-life; low ng/mL plasma levels

Low exposure necessitates isotope dilution correction; unlabeled external standard calibration risks matrix-effect errors exceeding analyte concentration

Validated UPLC-MS/MS method; HSS T3 column at 40 °C

Evidence Dimension	Absolute oral bioavailability in mice
Target Compound Data	Spiraeoside: Absolute oral bioavailability F = 4.0%; short t₁/₂ (specific value not provided in abstract)
Comparator Or Baseline	Quercetin aglycone (literature): F ≈ 1–5% in rats; Quercetin-4'-O-glucoside (rat, Motilperm formulation): F = 4.7% [cross-reference]
Quantified Difference	F = 4.0% (mouse) vs. ~4.7% (rat); consistently low across species, requiring sensitive LC-MS/MS methods
Conditions	Mouse pharmacokinetic study; UPLC-MS/MS with HSS T3 column at 40 °C; IV dose 5 mg/kg, oral dose 20 mg/kg [1]

Why This Matters

The low absolute bioavailability (~4%) means that plasma concentrations are in the low ng/mL range following oral dosing; using an unlabeled external standard calibration (without isotope dilution correction) would introduce matrix-effect errors that could exceed the actual analyte concentration, rendering pharmacokinetic parameters unreliable.

• [1] Zhang M, et al. An UPLC-MS/MS method for quantification of spiraeoside in mouse blood and its application to a pharmacokinetic and bioavailability study. Published 2022. Available via Stanford SearchWorks. https://searchworks.stanford.edu/view/14262884 (accessed 2026-04-23). View Source
• [2] Comparative Pharmacokinetic and Bioavailability Studies of Monotropein, Kaempferol, 3-O-Glucoside and Quercetin 4'-O-Glucoside after Oral and Intravenous Administration of Motilperm in Rats. DOAJ Directory of Open Access Journals, 2020. doi:10.3390/molecules25173903 (quercetin-4'-O-glucoside F = 4.7% in rats). View Source

Quercetin 4'-Glucoside-d3: Application Scenarios

Bioanalytical Method for Pharmacokinetic Studies

Quercetin 4'-Glucoside-d3 is the optimal internal standard for LC-MS/MS bioanalytical methods quantifying spiraeoside in plasma, tissues, or urine. As demonstrated by the absolute oral bioavailability of only 4.0% in mice [1], plasma concentrations following oral dosing are in the low ng/mL range, where matrix effects (ion suppression/enhancement) can distort quantitation by >30% if uncorrected. The +3 Da mass shift provides complete spectral separation from endogenous spiraeoside, enabling isotope dilution calibration per FDA/EMA bioanalytical method validation guidelines. This is directly relevant for preclinical ADME studies, clinical pharmacokinetic trials of spiraeoside-containing formulations, and flavonoid dietary supplement bioequivalence testing.

Isomer-Specific Metabolite Profiling

Onion (Allium cepa) and other Allium species contain multiple quercetin glucoside isomers—primarily quercetin 3,4'-diglucoside and quercetin 4'-glucoside—that frequently co-elute in reversed-phase chromatography. The metal complexation ESI-MS/MS isomer differentiation method [2] establishes that 4'-O-glucoside can be unambiguously distinguished from 3-O- and 7-O-isomers by diagnostic fragmentation. Using Quercetin 4'-Glucoside-d3 as an internal standard provides both quantitative accuracy and a deuterium-labeled retention time marker specific to the 4'-O-isomer, enabling simultaneous quantitation and structural confirmation in complex plant metabolomics workflows.

SGLT-1 Transporter Pharmacology & Drug Discovery

Quercetin-4'-glucoside competitively inhibits intestinal SGLT-1-mediated glucose uptake, whereas the aglycone quercetin and rutin are inactive at this transporter [3]. This pharmacological specificity makes spiraeoside a valuable tool compound for SGLT-1 target engagement studies. Quercetin 4'-Glucoside-d3 serves as the required internal standard for quantifying unlabeled spiraeoside in in vitro transport assays, ex vivo intestinal tissue uptake experiments, and in vivo pharmacokinetic-pharmacodynamic (PK-PD) studies aimed at postprandial glucose modulation.

Cholinesterase Inhibitor Screening

The subnanomolar inhibitory potency of spiraeoside against acetylcholinesterase (IC₅₀ = 4.44 nM) and butyrylcholinesterase (IC₅₀ = 7.88 nM) [4] places it among the most potent natural cholinesterase inhibitors reported. In screening campaigns or lead optimization programs targeting Alzheimer's disease or related cholinergic deficits, Quercetin 4'-Glucoside-d3 provides the analytical infrastructure for quantifying compound exposure in brain tissue, cerebrospinal fluid, and plasma, where endogenous quercetin glycoside levels from diet would otherwise confound measurement.

Application

Selection Property

Validation Focus

Bioanalytical method validation for PK studies

Isotope dilution LC-MS/MS with +3 Da mass shift

Matrix-effect correction and low-ng/mL sensitivity in research matrices

Isomer-specific quercetin glycoside profiling

d3-labeled 4'-O-glucoside retention time marker

Structural confirmation via metal complexation MS/MS in plant metabolomics

SGLT-1 transporter target engagement research

Competitive SGLT-1 inhibition by monoglucoside

In vitro transport assay quantitation and ex vivo tissue uptake studies

Cholinesterase inhibitor screening and exposure assessment

Reported nanomolar AChE/BChE inhibition context

Tissue exposure quantitation in preclinical models; diet-derived background correction

• [1] Zhang M, et al. An UPLC-MS/MS method for quantification of spiraeoside in mouse blood and its application to a pharmacokinetic and bioavailability study. Published 2022. Available via Stanford SearchWorks. https://searchworks.stanford.edu/view/14262884 (accessed 2026-04-23). View Source
• [2] Pikulski M, Brodbelt JS. Differentiation of flavonoid glycoside isomers by using metal complexation and electrospray ionization mass spectrometry. J Am Soc Mass Spectrom. 2003;14(12):1437-1453. doi:10.1016/j.jasms.2003.07.002. View Source
• [3] Ader P, Blöck M, Pietzsch S, Wolffram S. Interaction of quercetin glucosides with the intestinal sodium/glucose co-transporter (SGLT-1). Cancer Lett. 2001;162(2):175-180. doi:10.1016/S0304-3835(00)00645-5. View Source
• [4] Durmaz L, Kiziltas H, Karagecili H, Alwasel S, Gulcin İ. Potential antioxidant, anticholinergic, antidiabetic and antiglaucoma activities and molecular docking of spiraeoside as a secondary metabolite of onion (Allium cepa). Saudi Pharm J. 2023;31(10):101760. doi:10.1016/j.jsps.2023.101760. View Source